rac-(3R,4R)-4-[(1-ethyl-1H-pyrazol-4-yl)oxy]oxolan-3-amine dihydrochloride, cis

Specification

• CAS No.: 2307782-53-0
• Molecular Formula: C9H17Cl2N3O2
• Molecular Weight: 270.15 g/mol
• IUPAC Name: (3S,4S)-4-(1-ethylpyrazol-4-yl)oxyoxolan-3-amine;dihydrochloride
• Standard InChI: InChI=1S/C9H15N3O2.2ClH/c1-2-12-4-7(3-11-12)14-9-6-13-5-8(9)10;;/h3-4,8-9H,2,5-6,10H2,1H3;2*1H/t8-,9+;;/m0../s1
• Standard InChI Key: IBWFOPWAMJFPKL-DBEJOZALSA-N
• Isomeric SMILES: CCN1C=C(C=N1)O[C@@H]2COC[C@@H]2N.Cl.Cl
• Canonical SMILES: CCN1C=C(C=N1)OC2COCC2N.Cl.Cl

Introduction

rac-(3R,4R)-4-[(1-ethyl-1H-pyrazol-4-yl)oxy]oxolan-3-amine dihydrochloride, cis, is a synthetic compound with a unique oxolane structure featuring a chiral center at the 3 and 4 positions. It includes an ethyl-substituted pyrazole moiety, which contributes to its potential biological activity. The dihydrochloride form enhances its solubility and stability for various applications.

Synthesis

The synthesis of rac-(3R,4R)-4-[(1-ethyl-1H-pyrazol-4-yl)oxy]oxolan-3-amine dihydrochloride typically involves multi-step organic synthesis techniques. These methods allow for the control of stereochemistry and yield a racemic mixture of the desired compound.

Biological Activities

Preliminary studies suggest that rac-(3R,4R)-4-[(1-ethyl-1H-pyrazol-4-yl)oxy]oxolan-3-amine dihydrochloride may exhibit promising biological activities due to its ability to interact with specific biological targets, such as enzymes or receptors. Compounds with similar structural motifs have shown potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and antitumor activities.

Safety and Handling

The compound is noted for causing skin irritation and serious eye irritation, as indicated by hazard warnings H315 and H319, respectively.

Comparison with Similar Compounds

Compound Name	Structural Features	Biological Activity
rac-(3R,4R)-4-(1-methylpyrazolyl)oxolan	Similar oxolane structure; methyl group on pyrazole	Antimicrobial, anti-inflammatory
rac-(3S,4S)-4-(1-methylpyrazolyl)pyrrolidine	Pyrrolidine instead of oxolane; methyl group on pyrazole	Antitumor activity
2-{(1-Ethylpyrazolyl)oxy}pyrrolidine	Pyrrolidine backbone; ethyl-substituted pyrazole	Potential neuroprotective effects

Future Research Directions

Further investigation into the efficacy and safety profiles of rac-(3R,4R)-4-[(1-ethyl-1H-pyrazol-4-yl)oxy]oxolan-3-amine dihydrochloride is warranted to explore its potential as a therapeutic agent. Techniques such as molecular docking and in vitro assays can be employed to assess its binding characteristics and biological activity.